Cas no 57805-14-8 (4-chloro-3-methyl-2-oxo-2,3-dihydro-1,3-thiazole-5-carbaldehyde)

• Product Name: 4-chloro-3-methyl-2-oxo-2,3-dihydro-1,3-thiazole-5-carbaldehyde
• CAS No: 57805-14-8
• MF: C₅H₄ClNO₂S
• MW: 177.608758926392
• CID: 6051440
• PubChem ID: 12239381
• Update Time: 2025-06-08

4-chloro-3-methyl-2-oxo-2,3-dihydro-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-methyl-2-oxo-2,3-dihydro-1,3-thiazole-5-carbaldehyde
• UZEXESAVNCYSNF-UHFFFAOYSA-N
• 57805-14-8
• SCHEMBL12987571
• Z1198154715
• 4-chloro-3-methyl-2-oxo-2,3-dihydrothiazole-5-carbaldehyde
• AKOS002667401
• EN300-7316516
• 4-chloro-3-methyl-2-oxo-2,3-dihydro-thiazole-5-carbaldehyde

• Inchi： 1S/C5H4ClNO2S/c1-7-4(6)3(2-8)10-5(7)9/h2H,1H3
• InChI Key： UZEXESAVNCYSNF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)SC(N1C)=O

Computed Properties

• Exact Mass: 176.9651272g/mol
• Monoisotopic Mass: 176.9651272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 62.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 4-chloro-3-methyl-2-oxo-2,3-dihydro-1,3-thiazole-5-carbaldehyde

Introduction to 4-chloro-3-methyl-2-oxo-2,3-dihydro-1,3-thiazole-5-carbaldehyde (CAS No. 57805-14-8)

4-chloro-3-methyl-2-oxo-2,3-dihydro-1,3-thiazole-5-carbaldehyde is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic aldehyde derivative belongs to the thiazole family, which has garnered considerable attention due to its broad spectrum of biological activities. The compound’s molecular structure, featuring a chloro substituent at the 4-position and a methyl group at the 3-position of the thiazole ring, along with a carbaldehyde functionality at the 5-position, contributes to its remarkable reactivity and potential applications in drug discovery.

The chemical formula of 4-chloro-3-methyl-2-oxo-2,3-dihydro-1,3-thiazole-5-carbaldehyde is C₆H₅ClN₂O₃, and its CAS number (57805-14-8) provides a unique identifier for this substance. The presence of the carbaldehyde group makes it a valuable intermediate in organic synthesis, particularly in the construction of more complex molecules. This compound’s ability to participate in condensation reactions with various nucleophiles allows for the development of diverse pharmacophores, which are essential for designing novel therapeutic agents.

In recent years, research on thiazole derivatives has intensified due to their demonstrated efficacy in various biological assays. The chloro and methyl substituents in 4-chloro-3-methyl-2-oxo-2,3-dihydro-1,3-thiazole-5-carbaldehyde play crucial roles in modulating the compound’s interactions with biological targets. The carbaldehyde moiety is particularly noteworthy, as it serves as a versatile handle for further functionalization. This flexibility has made thiazole-based compounds attractive candidates for medicinal chemists seeking to develop new drugs.

One of the most compelling aspects of 4-chloro-3-methyl-2-oxo-2,3-dihydro-1,3-thiazole-5-carbaldehyde is its potential as a scaffold for drug development. The thiazole core is well-known for its presence in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. The structural motif’s ability to engage with biological receptors and enzymes has been extensively studied and validated through both computational and experimental approaches. Researchers have leveraged this knowledge to design derivatives with enhanced pharmacological profiles.

Recent studies have highlighted the therapeutic potential of 4-chloro-3-methyl-2-oxo-2,3-dihydro-1,3-thiazole-5-carbaldehyde in addressing various diseases. For instance, investigations have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes implicated in metabolic disorders. The precise arrangement of substituents on the thiazole ring appears to fine-tune the compound’s binding affinity and selectivity. This observation underscores the importance of structural optimization in developing effective therapeutics.

The synthesis of 4-chloro-3-methyl-2-oxydihydrothiazolone derivatives, including those with an aldehyde functionality at the 5-position, has been extensively documented in synthetic chemistry literature. These methods often involve multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Advances in catalytic systems and green chemistry principles have further refined these synthetic routes, making them more efficient and environmentally sustainable.

The versatility of 4-chloro-N-(4-chlorophenyl)-N'-methylurea derivatives, which share structural similarities with our target compound, underscores the broader utility of thiazole-based scaffolds. Such derivatives have been explored for their potential applications in treating neurological disorders and infectious diseases. The ability to modify various positions on the thiazole ring allows for fine-tuning of pharmacokinetic properties, such as solubility and metabolic stability.

In conclusion, 4-chloro-N-(4-chlorophenyl)-N'-methylurea derivatives continue to be an active area of research, driven by their promising biological activities and synthetic accessibility. The continued exploration of these compounds will likely yield novel therapeutic agents that address unmet medical needs. As our understanding of structure-function relationships evolves, so too will our ability to design more effective drugs based on heterocyclic scaffolds like thiazole.